Cas no 185619-66-3 (Tert-butyl 3-ethynylphenylcarbamate)

Tert-butyl 3-ethynylphenylcarbamate Properties

Names and Identifiers

• tert-Butyl (3-ethynylphenyl)carbamate
• Carbamic acid, (3-ethynylphenyl)-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid,N-(3-ethynylphenyl)-, 1,1-dimethylethyl ester
• Tert-butyl 3-ethynylphenylcarbamate
• N-Boc-3-ethynylaniline
• AK123146
• Tert-butyl N-(3-ethynylphenyl)carbamate
• 3-(N-boc-amino)phenylacetylene
• 9710AA
• FCH5573520
• OR322882
• AX8247324
• 3-Ethynylphenylcarbamic acid tert-butyl ester
• (3-ethynyl-phenyl)-ca
• tert-butyl 3-ethynylphenylcarbamate
• SY032064
• AKOS014476601
• BP-11672
• t-Butyl (3-ethynylphenyl)carbamate
• CS-0187651
• EN300-1879680
• 185619-66-3
• Y10619
• FT-0753693
• DTXSID80460901
• (3-ethynyl-phenyl)-carbamic Acid Tert-Butyl Ester
• A15331
• DS-6889
• tert-Butyl(3-ethynylphenyl)carbamate
• OVWBYRQRBCBWDM-UHFFFAOYSA-N
• SCHEMBL835653
• MFCD14585306
• DB-001082
• +Expand

• MDL： MFCD14585306
• InChIKey： OVWBYRQRBCBWDM-UHFFFAOYSA-N
• Inchi： 1S/C13H15NO2/c1-5-10-7-6-8-11(9-10)14-12(15)16-13(2,3)4/h1,6-9H,2-4H3,(H,14,15)
• SMILES： O(C(N([H])C1=C([H])C([H])=C([H])C(C#C[H])=C1[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 217.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 217.110278721g/mol
• Heavy Atom Count: 16
• Complexity: 295
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3

Experimental Properties

• LogP: 3.08790
• PSA: 38.33000
• Refractive Index: 1.533
• Boiling Point: 277℃/760mmHg
• Flash Point: 121.3°C
• Density: 1.08